Cas no 1796921-79-3 (3-{[5-(Methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one)

• Product Name: 3-{[5-(Methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one
• CAS No: 1796921-79-3
• MF: C₁₆H₁₆N₆O₂
• MW: 324.337242126465
• CID: 5941463
• PubChem ID: 75455185
• Update Time: 2025-07-15

3-{[5-(Methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{[5-(methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one
• AKOS033512998
• 1796921-79-3
• 3-[[5-(methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino]-1-phenylazetidin-2-one
• EN300-26615725
• Z1661111305
• 3-{[5-(Methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one

• Inchi： 1S/C16H16N6O2/c1-24-9-11-7-14(22-16(19-11)17-10-18-22)20-13-8-21(15(13)23)12-5-3-2-4-6-12/h2-7,10,13,20H,8-9H2,1H3
• InChI Key： PHKIKQGMGLTANN-UHFFFAOYSA-N
• SMILES： O=C1C(CN1C1C=CC=CC=1)NC1=CC(COC)=NC2=NC=NN12

Computed Properties

• Exact Mass: 324.13347377g/mol
• Monoisotopic Mass: 324.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.6Ų

Additional information on 3-{[5-(Methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one

Introduction to Compound with CAS No. 1796921-79-3 and Product Name: 3-{[5-(Methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one

Compound with the CAS number 1796921-79-3 and the product name 3-{[5-(Methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a complex heterocyclic framework, which includes a pyrimidine core linked to an azetidinone moiety. Such a combination of pharmacophores is particularly intriguing for drug discovery efforts aimed at modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The pyrimidine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets such as enzymes and receptors. Specifically, the triazolo[1,5-a]pyrimidine moiety within the compound's structure has been extensively studied for its antimicrobial and anti-inflammatory properties. Recent research has highlighted the role of this scaffold in developing novel therapeutic agents that can selectively inhibit key enzymes involved in disease progression. For instance, studies have demonstrated that derivatives of triazolo[1,5-a]pyrimidine can modulate Janus kinases (JAKs), which are critical mediators of inflammatory responses.

The azetidinone component of the compound adds another layer of complexity and potential functionality. Azetidinones are known for their structural similarity to tetrazole derivatives, which are widely used in pharmaceuticals due to their bioactivity. The presence of the phenyl group in the molecule further enhances its pharmacological profile by contributing to hydrophobic interactions with biological targets. This feature is particularly relevant in drug design, as it can improve membrane permeability and binding affinity.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The combination of the pyrimidine, triazole, and azetidinone moieties creates a multifunctional scaffold that can interact with multiple targets simultaneously. This polypharmacophoric nature is increasingly recognized as a valuable strategy in modern drug discovery, as it allows for the development of agents with enhanced efficacy and reduced side effects.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Molecular docking studies have suggested that it may bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, preliminary data indicate potential interactions with protein kinases involved in cell signaling pathways relevant to cancer progression. These findings underscore the compound's potential as a multitargeted inhibitor.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazolo[1,5-a]pyrimidine core through cycloaddition reactions between 5-(methoxymethyl)pyrimidin-7-one and azide derivatives. Subsequent functionalization with the azetidinone moiety involves nucleophilic substitution reactions that introduce the desired pharmacophore into the molecular framework. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with greater efficiency and scalability.

Evaluation of this compound's pharmacological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated inhibitory effects on several enzymes associated with inflammation and cancer, including COX-2 and 12-lipoxygenase (12-LOX). These findings are particularly significant given the well-documented roles of these enzymes in disease pathogenesis. Moreover, cell-based assays have shown that the compound can induce apoptosis in certain cancer cell lines while exhibiting low toxicity toward normal cells.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, its ability to inhibit key signaling pathways involved in tumor growth makes it a candidate for development as an anticancer agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are also areas where this compound may find utility due to its anti-inflammatory properties. Additionally, neurodegenerative disorders characterized by oxidative stress and inflammation could benefit from its multifaceted pharmacological profile.

Regulatory considerations play a crucial role in advancing this compound toward clinical development. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring consistent quality throughout production processes. Furthermore, preclinical safety studies must be conducted to evaluate potential toxicities before human trials can commence. Collaborative efforts between academic researchers and pharmaceutical companies are necessary to navigate these regulatory hurdles effectively.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties through structural modifications. Enhancing solubility, improving bioavailability, and reducing metabolic clearance are key objectives that will determine its clinical feasibility. Additionally, exploring combination therapies with other drugs may enhance therapeutic outcomes by targeting multiple disease mechanisms simultaneously.

In conclusion, compound with CAS No. 1796921-79-3 and product name 3-{[5-(Methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]amino}-1-phenylazetidin-2-one represents a promising lead molecule with significant therapeutic potential across multiple disease areas. Its unique structural features combined with preliminary pharmacological data make it an attractive candidate for further drug development efforts aimed at addressing unmet medical needs.